Cas no 1104070-94-1 (phthalazine-5-carboxylic acid)

Phthalazine-5-carboxylic acid is a heterocyclic carboxylic acid derivative with a phthalazine core structure, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its role as a building block for the development of biologically active compounds, particularly in medicinal chemistry, where it contributes to the synthesis of potential therapeutic agents. The carboxylic acid functional group enhances its reactivity, enabling facile derivatization for further chemical modifications. This compound exhibits stability under standard handling conditions, making it suitable for laboratory-scale and industrial applications. Its structural features also support investigations in coordination chemistry, where it may act as a ligand for metal complexes.

phthalazine-5-carboxylic acid structure

Product Name:phthalazine-5-carboxylic acid

CAS No:1104070-94-1

MF:C₉H₆N₂O₂

MW:174.156141757965

CID:1098835

PubChem ID:57991901

Update Time:2025-10-29

phthalazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Phthalazinecarboxylic acid
- phthalazine-5-carboxylic acid
- O12043
- CS-0440815
- 1104070-94-1
- SCHEMBL1594816
- phthalazine-5-carboxylicacid
- AS-50343
- MRCVKQSGAPVWAB-UHFFFAOYSA-N
- A906374
- AKOS023809305
- DTXSID601309542
- DA-15569
- MDL： MFCD20275283
- Inchi： 1S/C9H6N2O2/c12-9(13)7-3-1-2-6-4-10-11-5-8(6)7/h1-5H,(H,12,13)
- InChI Key： MRCVKQSGAPVWAB-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC2=CN=NC=C21)=O

Computed Properties

Exact Mass: 174.042927438g/mol
Monoisotopic Mass: 174.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 63.1Å²

phthalazine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P382553-2.5mg	Phthalazine-5-carboxylic Acid	1104070-94-1		2.5mg	$ 50.00	2022-06-03
TRC	P382553-5mg	Phthalazine-5-carboxylic Acid	1104070-94-1		5mg	$ 70.00	2022-06-03
TRC	P382553-25mg	Phthalazine-5-carboxylic Acid	1104070-94-1		25mg	$ 230.00	2022-06-03
Chemenu	CM485844-1g	Phthalazine-5-carboxylic acid	1104070-94-1	98%	1g	$979	2023-11-25
Alichem	A019149758-5g	Phthalazine-5-carboxylic acid	1104070-94-1	95%	5g	$2653.20	2023-09-04
Alichem	A019149758-10g	Phthalazine-5-carboxylic acid	1104070-94-1	95%	10g	$4060.20	2023-09-04
Alichem	A019149758-25g	Phthalazine-5-carboxylic acid	1104070-94-1	95%	25g	$7035.00	2023-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8252-100MG	phthalazine-5-carboxylic acid	1104070-94-1	95%	100MG	￥ 1,478.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8252-250MG	phthalazine-5-carboxylic acid	1104070-94-1	95%	250MG	￥ 2,362.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8252-500MG	phthalazine-5-carboxylic acid	1104070-94-1	95%	500MG	￥ 3,940.00	2023-04-06